Cas no 68317-81-7 ( )

• Product Name: &nbsp
• CAS No: 68317-81-7
• MF: C₄₃H₄₂N₂O₂
• MW: 618.805791378021
• CID: 970057
• PubChem ID: 332559
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-(dimethylamino)-5-[[4-(dimethylamino)-3-[hydroxy(diphenyl)methyl]phenyl]methyl]phenyl]-diphenylmethanol
• AC1L7BDV
• NSC329884
• NSC-329884
• DTXSID60318395
• {Methylenebis[6-(dimethylamino)-3,1-phenylene]}bis(diphenylmethanol)
• 68317-81-7
•  

• Inchi： 1S/C43H42N2O2/c1-44(2)40-27-25-32(30-38(40)42(46,34-17-9-5-10-18-34)35-19-11-6-12-20-35)29-33-26-28-41(45(3)4)39(31-33)43(47,36-21-13-7-14-22-36)37-23-15-8-16-24-37/h5-28,30-31,46-47H,29H2,1-4H3
• InChI Key： NORCNQDPHUBMJD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C=CC=1N(C)C)CC1C=CC(=C(C=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)O)N(C)C

Computed Properties

• Exact Mass: 618.32486
• Monoisotopic Mass: 618.324628587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.94
• LogP: 7.97780